Cas no 1482633-72-6 (5-Bromo-N-(cyclobutylmethyl)-2-methylaniline)

• Product Name: 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline
• CAS No: 1482633-72-6
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5056965
• Update Time: 2025-06-13

5-Bromo-N-(cyclobutylmethyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(cyclobutylmethyl)-2-methylaniline
• 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline

• Inchi： 1S/C12H16BrN/c1-9-5-6-11(13)7-12(9)14-8-10-3-2-4-10/h5-7,10,14H,2-4,8H2,1H3
• InChI Key： GYASQZQISWYTKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)NCC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline

Research Brief on 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline (CAS: 1482633-72-6): Recent Advances and Applications

5-Bromo-N-(cyclobutylmethyl)-2-methylaniline (CAS: 1482633-72-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated aniline structure with a cyclobutylmethyl substituent, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the context of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the utility of 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline as a building block for the development of selective kinase inhibitors. The study demonstrated that the compound's structural features, including the bromine atom and the cyclobutylmethyl group, contribute to enhanced binding affinity and selectivity for specific kinase targets. This finding underscores the compound's potential in the design of next-generation therapeutics with improved efficacy and reduced off-target effects.

Another notable application of 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline was reported in a recent patent (WO2023056789), where it was utilized in the synthesis of a novel class of anti-inflammatory agents. The patent highlights the compound's role in facilitating the introduction of critical pharmacophores, which are essential for modulating inflammatory pathways. This development aligns with the growing demand for innovative anti-inflammatory drugs with fewer side effects.

From a synthetic chemistry perspective, advancements in the preparation of 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline have also been achieved. A 2022 publication in Organic Letters described an optimized catalytic protocol for its synthesis, leveraging palladium-catalyzed cross-coupling reactions to improve yield and purity. This methodological innovation is expected to streamline the production of the compound for large-scale applications in pharmaceutical manufacturing.

In conclusion, 5-Bromo-N-(cyclobutylmethyl)-2-methylaniline (CAS: 1482633-72-6) continues to be a compound of interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential in therapeutic applications make it a valuable focus for ongoing research. Future studies are likely to explore its utility in additional drug classes and further optimize its synthetic routes to meet industrial demands.